4-methoxypyridine-2,3-dicarboxylic acid hydrobromide
Overview
Description
4-Methoxypyridine-2,3-dicarboxylic acid hydrobromide is a chemical compound with the molecular formula C8H8BrNO5 and a molecular weight of 278.05 . This compound is known for its unique structure, which includes a pyridine ring substituted with methoxy and carboxylic acid groups. It is commonly used in various scientific research applications due to its distinctive chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-methoxypyridine-2,3-dicarboxylic acid hydrobromide typically involves the reaction of 4-methoxypyridine with bromine and other reagents under controlled conditions. The reaction conditions often include specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield .
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale chemical reactors and advanced purification techniques. The process is optimized to minimize waste and maximize efficiency, ensuring a consistent supply of the compound for various applications .
Chemical Reactions Analysis
Types of Reactions
4-Methoxypyridine-2,3-dicarboxylic acid hydrobromide undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized to form various oxidation products.
Reduction: Reduction reactions can convert the compound into different reduced forms.
Substitution: The methoxy and carboxylic acid groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can produce a wide range of derivatives with different functional groups .
Scientific Research Applications
4-Methoxypyridine-2,3-dicarboxylic acid hydrobromide has a wide range of scientific research applications, including:
Mechanism of Action
The mechanism of action of 4-methoxypyridine-2,3-dicarboxylic acid hydrobromide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of its use .
Comparison with Similar Compounds
4-Methoxypyridine-2,3-dicarboxylic acid hydrobromide can be compared with other similar compounds, such as:
4-Methoxypyridine-2-carboxylic acid: This compound has a similar structure but lacks the additional carboxylic acid group at the 3-position.
4-Methoxypyridine: This simpler compound lacks both carboxylic acid groups and has different chemical properties.
The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties .
Properties
CAS No. |
2731007-81-9 |
|---|---|
Molecular Formula |
C8H8BrNO5 |
Molecular Weight |
278.1 |
Purity |
0 |
Origin of Product |
United States |
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